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Compound of Interest

Compound Name: Pigment Red 48:1

Cat. No.: B3357847

Introduction

Pigment Red 48:1 (C.I. 15865:1) is a monoazo pigment, typically a barium or calcium salt, that
presents as a bright, yellowish-red powder.[1][2][3] Due to its insolubility in water and organic
solvents, it has no natural affinity for textile fibers and must be affixed to the fabric surface
using a binder system.[1][4][5] This characteristic makes it suitable for textile printing and
pigment "dyeing” (more accurately, a surface coloration or padding process) where it can
provide vibrant red shades.[1][6] Its application is valued for offering a durable and vivid red
color for fashion garments and other textile goods.[1] The final performance, including color
fastness and fabric hand, is highly dependent on the selection of an appropriate binder and the
curing process.[7]

Physicochemical Properties and Performance Data

Pigment Red 48:1 is characterized by its strong coloring power and moderate fastness
properties.[8][9] The specific performance can vary between suppliers, but typical data is
summarized below.

Table 1: General Properties of Pigment Red 48:1
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Property Value Source(s)
C.l. Name Pigment Red 48:1 [2]

C.I. Number 15865:1 [2]

CAS Number 7585-41-3 2]
Chemical Family Monoazo [2]
Appearance Yellowish-Red Powder [2][3]
Density ~1.8 g/cm?3 [2]

Oil Absorption 30-55 ml/100g [2][10]
Heat Stability 180-200 °C [2][10][11]

Table 2: Fastness Properties of Pigment Red 48:1 (on a scale of 1-5, where 5 is excellent;

Light Fastness on a scale of 1-8, where 8 is excellent)

Fastness Property Rating Source(s)
Light Fastness 6 [21[3][10]
Water Resistance 4 [2][10][11]
Acid Resistance 4 [21[3][10]
Alkali Resistance 4-5 [21[3][10]
Oil Resistance 4-5 [2][10]
Alcohol Resistance 5 [2][3]

Note: The data presented are typical values and should be used as a guideline. It is

recommended that users conduct their own testing to determine suitability for their specific

application and substrate.[2]

Application in Textile Printing
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Pigment printing is the most common application for Pigment Red 48:1 in the textile industry.
[12] The process involves applying a print paste containing the pigment, a binder, and a
thickener onto the fabric. The color is then fixed by a high-temperature curing process which
polymerizes the binder, creating a film that adheres the pigment to the fabric surface.[7]

Key Components of a Pigment Print Paste:

o Pigment Dispersion: Pigment Red 48:1 is used as a pre-dispersed aqueous paste for
stability and to prevent particle agglomeration.[7]

» Binder: A polymer resin (commonly acrylic-based) that forms a film to physically entrap the
pigment particles and adhere them to the fiber. The binder is critical for wash and rub
fastness.[7][12]

o Thickener: Controls the viscosity (rheology) of the print paste to ensure sharp print definition
and prevent bleeding. Synthetic thickeners are typically used.[7][12]

o Auxiliaries: Other chemicals such as softeners (to improve fabric hand), fixing agents, and
humectants (like urea) may be added to enhance performance.[13]

Table 3: Typical Formulation for a Pigment Red 48:1 Print Paste

Component Concentration (g/kg) Purpose

Pigment Red 48:1 Dispersion

) 10-80 Colorant

(e.g., 40% solids)
Binder (e.g., Acrylic ) ]

100 - 200 Adhesion to fiber
Copolymer)
Synthetic Thickener Stock 15-30 Viscosity control
Softener 10-20 Improve fabric hand
Fixing Agent 10-20 Enhance fastness
Water Remainder to 1000 Vehicle

Application in Pigment Dyeing (Exhaustion/Padding)
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While not a true dyeing process, pigments can be applied to textiles in a batch process to
achieve a solid color. This is typically done on garments or fabrics where an aged or "washed-
down" look is desired. The process often involves a pre-treatment of the fabric with a cationic
agent to impart a positive charge, which then attracts the anionically dispersed pigment
particles.[5][14] A binder is still required for fixation.

Table 4: Typical Formulation for Pigment Exhaustion Dyeing

Component Concentration (g/L) Purpose
Pigment Red 48:1 Dispersion 2-10 Colorant
Binder 5-20 Adhesion to fiber
Cationizing Agent (in pre- ] ]
5-15 Promote pigment exhaustion
treatment)
Wetting Agent 1 Improve fabric wetting
Acetic Acid 1 pH control
Fixing Agent (in after-
10-20 Enhance fastness

treatment)

Experimental Protocols
Protocol 1: Screen Printing on Cotton Fabric

Objective: To apply Pigment Red 48:1 to a 100% cotton fabric via a standard laboratory screen
printing method.

Materials & Equipment:

100% cotton fabric, pre-scoured and bleached.

Pigment Red 48:1 aqueous dispersion.

Acrylic binder, synthetic thickener, softener.

Laboratory mixer, digital balance, pH meter.
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o Flat screen of desired mesh, squeegee.

e Laboratory oven or stenter for drying and curing.

Procedure:

e Print Paste Preparation:
1. Weigh the required amount of synthetic thickener stock and water into a beaker.
2. Add the binder and softener while stirring gently with the laboratory mixer.

3. Slowly add the weighed Pigment Red 48:1 dispersion to the mixture and stir until a
homogeneous paste is achieved. A typical mixing time is 10-15 minutes.

4. Check the viscosity and adjust with thickener if necessary to achieve the desired
consistency for screen printing.

» Printing Application:
1. Place the cotton fabric smoothly on a padded, flat surface.
2. Position the screen firmly on the fabric.
3. Apply a line of the prepared print paste along one edge of the screen.

4. Using the squeegee at a 45-60° angle, draw the paste firmly and evenly across the screen
with a single, smooth motion.

5. Carefully lift the screen to reveal the print.
e Drying and Curing:
1. Allow the printed fabric to air dry or use a flash dryer for intermediate drying.

2. Cure the dried fabric in a laboratory oven at 150-160°C for 3-5 minutes.[7] This step is
critical for cross-linking the binder and achieving optimal fastness.[7]

o After-treatment:
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1. The printed fabric generally does not require extensive washing. A light rinse in cold water
can be performed to remove any residual thickener and improve the fabric's hand.

2. Allow the fabric to air dry.

Experimental Workflow: Textile Printing

Paste Preparation Printing Fixation

Mix into Paste } EEEEEEEEEEEEE } Place Fabric & Screen H Apply Paste with Squeegee } """"""""""" } e F‘asDr:)V'"g >

Weigh Components
(Pigment, Binder, Thickener)

Cure at 150-160°C
(3-5 mins)

>

Click to download full resolution via product page

Experimental Workflow for Textile Printing

Protocol 2: Pigment Dyeing of Cotton Garments by
Exhaustion

Objective: To color a cotton garment with Pigment Red 48:1 using a laboratory-scale garment

dyeing machine.

Materials & Equipment:

e Pre-weighed cotton T-shirt.

o Pigment Red 48:1 aqueous dispersion.

» Cationizing agent, binder, wetting agent, acetic acid, fixing agent.
o Laboratory garment dyeing machine or beaker dyeing apparatus.
o Water bath, pH meter, digital balance.

e Tumble dryer.

Procedure:
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e Cationic Pre-treatment:

1. Set up a bath in the dyeing machine with water at a 10:1 liquor-to-goods ratio.

2. Add the required amount of cationizing agent and a wetting agent.

3. Introduce the cotton garment, ensuring it is fully submerged.

4. Run the machine for 5 minutes, then add acetic acid to adjust the pH to 4.5-5.5.[5]

5. Raise the temperature to 40-50°C and run for 20 minutes.[5]

6. Drain the bath and rinse the garment thoroughly with cold water.

e Pigment Exhaustion:

1. Prepare a fresh bath at a 10:1 liquor ratio at 40°C.

2. In a separate container, dilute the Pigment Red 48:1 dispersion and the binder with water,
then add to the bath.

3. Introduce the cationized garment.

4. Raise the temperature to 60°C and run for 30-40 minutes.[4]

5. Drain the bath.

o Fixation and After-treatment:

1. Prepare a new bath with water and a fixing agent.

2. Run the garment in this bath for 15 minutes at 40°C.

3. Drain the bath and rinse the garment with cold water until the water runs clear.

e Drying and Curing:

1. Hydroextract the excess water from the garment.
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2. Tumble dry the garment. The heat from the dryer also serves as the curing step, typically
reaching temperatures that will cross-link the binder and fix the pigment.

Experimental Workflow: Pigment Dyeing

Start:
Cotton Garment

Step 1: Cationic Pre-treatment
(40-50°C, pH 4.5-5.5)

:

Rinse

:

Step 2: Pigment Exhaustion
(with Binder, 60°C)

:

Step 3: After-treatment
(with Fixing Agent)

:

Rinse

:

Step 4: Hydroextract & Tumble Dry
(Drying & Curing)

End:
Colored Garment
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Experimental Workflow for Pigment Dyeing

Factors Influencing Final Quality

The final quality of the textile colored with Pigment Red 48:1 depends on a careful balance of
several factors. The relationship between these factors determines the final fastness, color

vibrancy, and fabric hand.

Key Factors in Pigment Application Quality
Pigment Selection Print Paste / Dye Bath Binder System Curing Process
& Dispersion Formulation (Type & Amount) (Time & Temperature)

Click to download full resolution via product page

Factors Affecting Final Print/Dye Quality

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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